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Compound of Interest

Compound Name: (Propylsulfinyl)benzene

Cat. No.: B11957232

Get Quote

Introduction & Chemical Identification
(Propylsulfinyl)benzene (CAS: 21865-07-6), also known as propyl phenyl sulfoxide, is an

organic sulfoxide commonly used as a synthetic intermediate or ligand in transition metal

catalysis. Unlike simple organic solvents, sulfoxides possess unique redox properties that

dictate specific disposal protocols to prevent inadvertent generation of noxious sulfides

(reduction) or exothermic runaways (oxidation).

This guide outlines the authoritative procedures for the safe containment, classification, and

disposal of (Propylsulfinyl)benzene, ensuring compliance with standard laboratory safety

practices and environmental regulations (RCRA/EPA).

Chemical Profile & Hazard Assessment
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Property Data Operational Implication

Chemical Name (Propylsulfinyl)benzene
Primary identifier for waste

tags.[1]

CAS Number 21865-07-6
Use for inventory

reconciliation.[1]

Formula C₉H₁₂OS
Organic content; combustible.

[1]

Physical State Liquid/Low-melting Solid

May require heating to transfer

or disposal as solid waste

depending on ambient temp.[1]

Flash Point
>110°C (Estimated based on

homologs)

Classified as Combustible

(Class IIIB), not Flammable.[1]

Reactivity Redox Active

CRITICAL: Incompatible with

strong oxidizers and reducing

agents.[1]

Primary Hazards
Skin/Eye Irritant; Potential

Sensitizer

PPE (Nitrile gloves, goggles)

required.[1]

Pre-Disposal Handling & Segregation
Effective disposal begins at the bench. The primary risk with sulfoxides is their potential to

reduce to sulfides (thioethers), which possess extremely low odor thresholds (stench) and

increased toxicity.

Segregation Protocols (The "Three Never" Rule)
NEVER mix with Strong Oxidizers (e.g., Nitric Acid, Peroxides, Permanganates).

Risk:[2][3][4] Exothermic oxidation to sulfones; potential for pressure buildup in closed

waste containers.

NEVER mix with Strong Reducing Agents (e.g., LiAlH₄, Boranes, Active Metals).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemeo.com/cid/49-867-6/Benzene-1-methyl-3-propyl
https://www.chemeo.com/cid/49-867-6/Benzene-1-methyl-3-propyl
https://www.chemeo.com/cid/49-867-6/Benzene-1-methyl-3-propyl
https://www.chemeo.com/cid/49-867-6/Benzene-1-methyl-3-propyl
https://www.chemeo.com/cid/49-867-6/Benzene-1-methyl-3-propyl
https://www.chemeo.com/cid/49-867-6/Benzene-1-methyl-3-propyl
https://www.chemeo.com/cid/49-867-6/Benzene-1-methyl-3-propyl
https://cdn.caymanchem.com/cdn/msds/36546m.pdf
https://www.fishersci.com/store/msds?partNumber=AC418431000&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-1P1T-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTE4MDh8YXBwbGljYXRpb24vcGRmfGFHTmtMMmhoWWk4NU1UY3dOemt3T1RBM09UTTBMMU5FUWw4eFVERlVYMGRDWDBWT0xuQmtaZ3w0ZjQwMmNkOGMyMWZiN2VlMTcxNmFmMTJlYjE0MjJlZmVkZWY3ODAzYjdhYWY4YmZlYjA2NmZhMjFmODg0MjUy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11957232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk:[2][3][4] Reduction to (Propylthio)benzene, generating severe stench and

necessitating specialized "Stench Waste" handling.

NEVER mix with Acyl Halides (e.g., Acetyl Chloride, Thionyl Chloride).

Risk:[2][3][4] Pummerer rearrangement-type reactions that can be vigorous and gas-

generating.

Containment[6][7][8][9]
Vessel: High-Density Polyethylene (HDPE) or Glass (Amber preferred to prevent photo-

degradation).

Headspace: Leave at least 10% headspace in waste containers to accommodate thermal

expansion.

Odor Control: While the sulfoxide itself has a mild odor, trace impurities of sulfide are

common. Taping the cap with electrical tape or Parafilm is a recommended best practice for

long-term storage before pickup.

Disposal Procedures
Workflow A: Disposal of Pure/Unused Chemical
Use this protocol for expired stock or surplus neat reagent.

Assessment: Determine physical state.[5][6][7] If the material has solidified (stored in cold),

gently warm (<40°C) to liquefy for easier transfer, or dispose of the entire container as solid

waste.

Packaging:

Option 1 (Lab Pack): Place the original primary container directly into a secondary waste

container (bucket) designated for "Lab Pack" disposal. This is the safest method for pure

reagents.

Option 2 (Bulking): Pour liquid into a Non-Halogenated Organic Solvent waste carboy.
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Labeling: Tag with full chemical name: "(Propylsulfinyl)benzene". Check "Irritant" on the

hazard label.

Workflow B: Disposal of Reaction Mixtures
Use this protocol for waste streams where (Propylsulfinyl)benzene is a solvent or minor

component.

Solvent Compatibility Check: Ensure the co-solvents are compatible.

Compatible: Acetone, Ethyl Acetate, Hexanes, Methanol, DCM (if segregated to

Halogenated waste).

Incompatible: Aqueous acidic oxidizers.

Stream Selection:

If mixed with non-halogenated solvents: Organic Waste (Non-Halogenated).

If mixed with halogenated solvents (DCM, Chloroform): Organic Waste (Halogenated).

Documentation: List "(Propylsulfinyl)benzene" as a constituent on the waste tag with

approximate concentration (e.g., <5%).

Workflow C: Spill Cleanup (Immediate Response)
Isolate: Evacuate the immediate area if the spill is large (>500 mL) or if heating is occurring.

PPE: Don double nitrile gloves, lab coat, and safety goggles.

Absorb: Use an inert absorbent (Vermiculite, Sand, or Universal Spill Pads). Do not use

paper towels if strong oxidizers are also present in the spill.

Collect: Scoop absorbed material into a wide-mouth HDPE jar.

Decontaminate: Wipe the surface with a mild detergent and water.

Disposal: Label the jar as "Solid Hazardous Waste (Debris contaminated with Propyl Phenyl

Sulfoxide)".
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Disposal Decision Logic
The following diagram illustrates the decision-making process for routing

(Propylsulfinyl)benzene waste streams.

Waste Source: (Propylsulfinyl)benzene

Is it a Spill?

Physical State?

Liquid / Solution

Liquid

Solid / Debris

Solid

Is it Pure/Neat?

Contains Halogens?
(DCM, CHCl3, etc.)

No (Mixture)

Non-Halogenated
Organic Waste

Yes (Small Qty)
Lab Pack

(Original Container)

Yes (Large Qty)

No

Yes (Absorbed)

No

Halogenated
Organic Waste

Yes

Solid Hazardous Waste
(Tag: Sulfoxide)

Click to download full resolution via product page
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Figure 1: Decision matrix for the disposal of (Propylsulfinyl)benzene, prioritizing waste stream

segregation based on purity and physical state.

Regulatory Compliance & Environmental Impact[3]
RCRA Classification (USA)
Under the Resource Conservation and Recovery Act (RCRA), (Propylsulfinyl)benzene is not

a P-listed or U-listed hazardous waste. However, it must be characterized by the generator:

Ignitability (D001): Unlikely, as Flash Point is typically >60°C (140°F).

Reactivity (D003): Not applicable under normal conditions.[8]

Toxicity: Not characteristically toxic by TCLP, but treated as toxic for occupational handling.

Generator Status: Most research facilities treat this as "Non-Regulated Chemical Waste"

unless mixed with regulated solvents (e.g., Acetone, D001).

Environmental Fate
Sulfoxides are generally water-soluble and mobile in soil. They are biodegradable but can exert

a high Biological Oxygen Demand (BOD) in water systems.

Do NOT dispose of down the drain.

Do NOT allow release into surface waters.[8]

Destruction Method: The preferred industrial disposal method is Incineration with secondary

combustion chambers to handle sulfur oxide (SOx) emissions (scrubbing required).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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